Cas no 1231955-78-4 (5-Methyl-6-morpholinopyridin-3-ylboronic acidhydrochloride)

• Product Name: 5-Methyl-6-morpholinopyridin-3-ylboronic acidhydrochloride
• CAS No: 1231955-78-4
• MF: C₁₀H₁₆BClN₂O₃
• MW: 258.509641647339
• MDL: MFCD11040540
• CID: 3046957
• PubChem ID: 43819154
• Update Time: 2025-11-06

5-Methyl-6-morpholinopyridin-3-ylboronic acidhydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-morpholinopyridin-3-ylboronic acidhydrochloride
• (5-Methyl-6-morpholin-4-ylpyridin-3-yl)boronic acid hydrochloride 95+%
• 5-methyl-6-(morpholin-4-yl)pyridin-3-ylboronic acid hydrochloride
• MFCD11040540
• 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride
• [5-Methyl-6-(Morpholin-4-Yl)Pyridin-3-Yl]Boranediol Hydrochloride
• CS-0443101
• (5-Methyl-6-morpholinopyridin-3-yl)boronic acid hydrochloride
• (5-METHYL-6-MORPHOLIN-4-YLPYRIDIN-3-YL)BORONIC ACID HYDROCHLORIDE
• AKOS015843999
• 1231955-78-4
• C10H16BClN2O3
• (5-methyl-6-morpholin-4-ylpyridin-3-yl)boronic acid;hydrochloride
• [5-methyl-6-(morpholin-4-yl)pyridin-3-yl]boronic acid hydrochloride

• MDL： MFCD11040540
• Inchi： 1S/C10H15BN2O3.ClH/c1-8-6-9(11(14)15)7-12-10(8)13-2-4-16-5-3-13;/h6-7,14-15H,2-5H2,1H3;1H
• InChI Key： IIFFJYFVBBCWCK-UHFFFAOYSA-N
• SMILES： CC1C=C(B(O)O)C=NC=1N1CCOCC1.Cl

Computed Properties

• Exact Mass: 258.094
• Monoisotopic Mass: 258.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2

5-Methyl-6-morpholinopyridin-3-ylboronic acidhydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Methyl-6-morpholinopyridin-3-ylboronic acidhydrochloride

5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride (CAS No. 1231955-78-4): An Overview

5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride (CAS No. 1231955-78-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique boronic acid and morpholine functionalities, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride is composed of a pyridine ring substituted with a methyl group at the 5-position and a morpholine group at the 6-position, along with a boronic acid moiety. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for synthetic transformations and biological studies.

Recent advancements in the field have highlighted the importance of boronic acids in organic synthesis and drug discovery. Boronic acids are known for their ability to participate in Suzuki-Miyaura coupling reactions, which are widely used to form carbon-carbon bonds. This makes 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride an invaluable reagent in the synthesis of complex organic molecules, including pharmaceuticals and materials science applications.

In the context of medicinal chemistry, 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride has been explored for its potential as a building block in the development of new drugs. The morpholine group provides additional flexibility and hydrophilicity, which can enhance the solubility and bioavailability of the final compounds. Moreover, the boronic acid functionality can be used to target specific biological pathways or receptors, making it a valuable tool in drug design.

Several studies have investigated the biological activities of compounds derived from 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride. For instance, a recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer properties. The researchers found that these derivatives could effectively inhibit key enzymes involved in inflammation and cancer progression, such as COX-2 and AKT.

The versatility of 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a ligand in metal-catalyzed reactions. The boronic acid moiety can coordinate with transition metals, facilitating catalytic processes that are crucial in both academic research and industrial applications.

In addition to its synthetic and biological applications, 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride has been studied for its environmental impact. Research has shown that boronic acids can be biodegradable under certain conditions, making them more environmentally friendly compared to other organic compounds. This property is particularly important in the design of sustainable chemical processes and green chemistry initiatives.

The safety profile of 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride has also been evaluated. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to ensure the well-being of researchers and laboratory personnel. Proper storage and disposal methods should be followed to minimize any potential risks.

In conclusion, 5-Methyl-6-morpholinopyridin-3-ylboronic acid hydrochloride (CAS No. 1231955-78-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it an essential reagent in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.